Cas no 1443980-36-6 (2-(propan-2-yloxy)ethylhydrazine dihydrochloride)

• Product Name: 2-(propan-2-yloxy)ethylhydrazine dihydrochloride
• CAS No: 1443980-36-6
• MF: C₅H₁₆Cl₂N₂O
• MW: 191.099339485168
• CID: 4600082
• PubChem ID: 71758227
• Update Time: 2025-06-15

2-(propan-2-yloxy)ethylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(propan-2-yloxy)ethyl]hydrazine dihydrochloride
• 2-propan-2-yloxyethylhydrazine;dihydrochloride
• 2-(propan-2-yloxy)ethylhydrazine dihydrochloride

• Inchi： 1S/C5H14N2O.2ClH/c1-5(2)8-4-3-7-6;;/h5,7H,3-4,6H2,1-2H3;2*1H
• InChI Key： TWVHORRSRJICAD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCNN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 47.7
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(propan-2-yloxy)ethylhydrazine dihydrochloride

Introduction to 2-(propan-2-yloxy)ethylhydrazine dihydrochloride (CAS No. 1443980-36-6)

2-(propan-2-yloxy)ethylhydrazine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1443980-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazine derivative, featuring a propyl ether side chain, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound’s molecular structure, characterized by a hydrazine core linked to an ethyl group that is further substituted with a propyl ether moiety, presents a unique chemical profile that may be exploited in the design of novel therapeutic agents.

The propan-2-yloxy group in the molecule introduces a hydrophobic character, which can influence solubility and metabolic stability, making it a valuable feature for drug development. Additionally, the presence of the hydrazine functionality suggests potential reactivity with carbonyl compounds, enabling its use as a building block in the synthesis of more complex molecules. This reactivity has been leveraged in various synthetic pathways, particularly in the formation of hydrazones and imines, which are pivotal intermediates in organic synthesis.

In recent years, there has been growing interest in hydrazine derivatives as pharmacophores due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. 2-(propan-2-yloxy)ethylhydrazine dihydrochloride has been explored in the context of developing small-molecule modulators for enzymes and receptors involved in metabolic and inflammatory pathways. Its structural motif resembles that of known bioactive compounds, suggesting that it may exhibit similar or even novel biological activities.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Hydrazine derivatives have a long history of investigation as chemotherapeutic agents, with some members of this class having demonstrated efficacy against various diseases. The propan-2-yloxy substituent may enhance pharmacokinetic properties, such as oral bioavailability and tissue distribution, by modulating lipophilicity and solubility. This balance is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the importance of structural optimization in hydrazine-based drug candidates. Computational modeling and high-throughput screening have been employed to identify derivatives with improved potency and selectivity. 2-(propan-2-yloxy)ethylhydrazine dihydrochloride has been subjected to such analyses, revealing promising interactions with target proteins. For instance, its ability to bind to enzymes involved in DNA repair or cell cycle regulation has been computationally predicted, warranting further experimental validation.

The synthesis of 2-(propan-2-yloxy)ethylhydrazine dihydrochloride involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. The introduction of the propyl ether group typically involves nucleophilic substitution reactions, while the hydrazine moiety is often incorporated via reductive amination or direct hydrazination protocols. The final dihydrochloride salt form enhances stability and solubility, making it more amenable for formulation into pharmaceutical products.

In clinical research settings, 2-(propan-2-yloxy)ethylhydrazine dihydrochloride has been evaluated for its potential therapeutic effects in preclinical models. Initial studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its interaction with mitochondrial enzymes has been investigated, raising possibilities for applications in neuroprotective therapies. These findings underscore the compound’s broad pharmacological profile and its potential as a lead molecule for further drug discovery efforts.

The regulatory landscape for new chemical entities like 2-(propan-2-yloxy)ethylhydrazine dihydrochloride is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product consistency and safety. Preclinical data must be meticulously compiled to demonstrate efficacy and minimal toxicity before human trials can commence. The compound’s unique structure presents both opportunities and challenges in regulatory submissions; however, its similarity to established hydrazine derivatives may facilitate faster approval processes if analogous mechanisms of action are demonstrated.

From an industrial perspective, scaling up the production of 1443980-36-6 requires optimization of synthetic routes for cost-effectiveness and environmental sustainability. Green chemistry principles are increasingly being applied to minimize waste and reduce hazardous byproducts during manufacturing. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved efficiency and scalability for complex molecules like this one.

The future directions for research on 2-(propan-2-yloxy)ethylhydrazine dihydrochloride are multifaceted. Investigating its mechanism of action at a molecular level will provide insights into its therapeutic potential and limitations. Structure-activity relationship (SAR) studies will help refine its chemical scaffold to enhance potency while reducing off-target effects. Additionally, exploring combination therapies involving this compound with other drugs may unlock synergistic benefits in treating multifactorial diseases.

In conclusion, 1443980-36-6 represents a significant asset in pharmaceutical research due to its unique structural features and potential biological activities. Its development underscores the importance of innovative chemical synthesis and rigorous biological evaluation in advancing medicinal chemistry toward new therapeutic solutions. As research progresses，this compound will continue to be scrutinized for its promise as an effective therapeutic agent，contributing to advancements in human health through targeted molecular interventions.